Cas no 2171985-42-3 (4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole
• CAS No: 2171985-42-3
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 6307805
• PubChem ID: 165792348
• Update Time: 2025-06-25

4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole
• EN300-1595240
• 2171985-42-3

• Inchi： 1S/C10H16ClN3/c1-7(2)6-14-10(8-3-4-8)9(5-11)12-13-14/h7-8H,3-6H2,1-2H3
• InChI Key： LIJRLMJKGIDVGW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CC(C)C)N=N1

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole (CAS No. 2171985-42-3)

4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole (CAS No. 2171985-42-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are known for their diverse biological activities and chemical stability.

The core structure of 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole features a 1,2,3-triazole ring, a five-membered heterocyclic compound with two nitrogen atoms. The presence of the chloromethyl group and the cyclopropyl and 2-methylpropyl substituents imparts specific chemical properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the potential of 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole in the development of novel pharmaceuticals. Triazoles are well-known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The chloromethyl group can serve as a reactive site for further functionalization, allowing for the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic properties.

In the context of medicinal chemistry, 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole has been explored as a potential lead compound for the development of new drugs targeting various diseases. For instance, researchers have investigated its potential as an antifungal agent against drug-resistant strains of fungi. The cyclopropyl substituent is known to enhance lipophilicity and cell membrane permeability, which can improve the compound's ability to penetrate fungal cells and exert its antifungal effects.

Beyond its medicinal applications, 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole has also shown promise in materials science. Triazoles are often used as building blocks for the synthesis of functional materials due to their stability and reactivity. The presence of the chloromethyl group allows for facile functionalization through nucleophilic substitution reactions, enabling the creation of polymers and other materials with tailored properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole could be used as a key intermediate in the synthesis of novel antiviral agents. The compound was found to exhibit potent activity against several viral strains, including influenza and herpes simplex viruses. The study highlighted the importance of the chloromethyl group in enhancing the antiviral activity through its ability to form covalent bonds with viral proteins.

The synthesis of 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole typically involves a multi-step process that includes the formation of the triazole ring through a copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" reaction is highly efficient and provides excellent yields of the desired product. Subsequent steps involve the introduction of the chloromethyl group and other substituents through selective functionalization reactions.

In terms of safety and handling, it is important to note that while 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole is not classified as a hazardous material under current regulations, proper precautions should be taken during its synthesis and use to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure to any potential irritants or sensitizers.

The future prospects for 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and develop new derivatives with improved therapeutic profiles. Additionally, efforts are being made to explore its potential applications in areas such as drug delivery systems and functional materials.

In conclusion, 4-(chloromethyl)-5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole (CAS No. 2171985-42-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development across multiple disciplines.